6-(2-Dimethylaminoethoxy)-10,11-dihydrodibenzo(b,f)thiepin-10-ol hydrogen maleate
6-(2-Dimethylaminoethoxy)-10,11-dihydrodibenzo(b,f)thiepin-10-ol hydrogen maleate
Brand Name:
Vulcanchem
CAS No.:
125981-99-9
VCID:
VC21158628
InChI:
InChI=1S/C18H21NO2S.C4H4O4/c1-19(2)10-11-21-16-8-5-7-14-15(20)12-13-6-3-4-9-17(13)22-18(14)16;5-3(6)1-2-4(7)8/h3-9,15,20H,10-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CN(C)CCOC1=CC=CC2=C1SC3=CC=CC=C3CC2O.C(=CC(=O)O)C(=O)O
Molecular Formula:
C18H21NO2S.C4H4O4
Molecular Weight:
431.5 g/mol
6-(2-Dimethylaminoethoxy)-10,11-dihydrodibenzo(b,f)thiepin-10-ol hydrogen maleate
CAS No.: 125981-99-9
Cat. No.: VC21158628
Molecular Formula: C18H21NO2S.C4H4O4
Molecular Weight: 431.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 125981-99-9 |
|---|---|
| Molecular Formula | C18H21NO2S.C4H4O4 |
| Molecular Weight | 431.5 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;1-[2-(dimethylamino)ethoxy]-5,6-dihydrobenzo[b][1]benzothiepin-5-ol |
| Standard InChI | InChI=1S/C18H21NO2S.C4H4O4/c1-19(2)10-11-21-16-8-5-7-14-15(20)12-13-6-3-4-9-17(13)22-18(14)16;5-3(6)1-2-4(7)8/h3-9,15,20H,10-12H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChI Key | QMNZEONOILXNRC-WLHGVMLRSA-N |
| Isomeric SMILES | CN(C)CCOC1=CC=CC2=C1SC3=CC=CC=C3CC2O.C(=C/C(=O)O)\C(=O)O |
| SMILES | CN(C)CCOC1=CC=CC2=C1SC3=CC=CC=C3CC2O.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CN(C)CCOC1=CC=CC2=C1SC3=CC=CC=C3CC2O.C(=CC(=O)O)C(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator